1-Benzyl-3-(2,6-dichloropyridin-4-yl)urea
Overview
Description
“1-Benzyl-3-(2,6-dichloropyridin-4-yl)urea” is a chemical compound that belongs to the class of urea derivatives. It has the molecular formula C13H11Cl2N3O .
Molecular Structure Analysis
The molecular structure of “1-Benzyl-3-(2,6-dichloropyridin-4-yl)urea” consists of a benzyl group attached to a urea group, which is further connected to a 2,6-dichloropyridin-4-yl group . The exact mass of the molecule is 261.0668897 g/mol .Physical And Chemical Properties Analysis
“1-Benzyl-3-(2,6-dichloropyridin-4-yl)urea” has a molecular weight of 261.70 g/mol. It has 2 hydrogen bond donors, 2 hydrogen bond acceptors, and 3 rotatable bonds. Its topological polar surface area is 54 Ų .Scientific Research Applications
Complexation and Hydrogen Bonding Studies :
- N-(pyridin-2-yl),N'-substituted ureas, including derivatives similar to 1-Benzyl-3-(2,6-dichloropyridin-4-yl)urea, show significant interactions in terms of hydrogen bonding and complex formation, as evidenced by NMR spectroscopy and quantum chemical calculations (Ośmiałowski et al., 2013).
Structural Analysis :
- Crystal structure analysis of compounds like chlorfluazuron, which has a structural component similar to 1-Benzyl-3-(2,6-dichloropyridin-4-yl)urea, demonstrates the importance of understanding molecular geometry for applications in fields like insecticide development (Cho et al., 2015).
Synthesis and Formation of Complex Structures :
- Heterocyclic ureas are synthesized and studied for their potential to unfold and form multiply hydrogen-bonded complexes, an attribute that could be relevant for similar compounds like 1-Benzyl-3-(2,6-dichloropyridin-4-yl)urea (Corbin et al., 2001).
Catalytic Applications :
- Urea-functionalized self-assembled molecular prisms, which could potentially include derivatives of 1-Benzyl-3-(2,6-dichloropyridin-4-yl)urea, are used for heterogeneous catalysis in water, demonstrating their utility in chemical reactions (Howlader et al., 2016).
Receptor Design for Chemical Recognition :
- The design of receptors using compounds like 2,6-bis(2-benzimidazolyl)pyridine for urea recognition suggests potential applications in the design of receptors for chemical and biological recognition, which could include derivatives of 1-Benzyl-3-(2,6-dichloropyridin-4-yl)urea (Chetia & Iyer, 2006).
properties
IUPAC Name |
1-benzyl-3-(2,6-dichloropyridin-4-yl)urea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Cl2N3O/c14-11-6-10(7-12(15)18-11)17-13(19)16-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,16,17,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLXRRWJXNAJLPY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)NC2=CC(=NC(=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11Cl2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60340257 |
Source
|
| Record name | 1-benzyl-3-(2,6-dichloropyridin-4-yl)urea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60340257 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-3-(2,6-dichloropyridin-4-yl)urea | |
CAS RN |
287928-12-5 |
Source
|
| Record name | 1-benzyl-3-(2,6-dichloropyridin-4-yl)urea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60340257 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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